3,4-diethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H21N3O3S/c1-3-28-19-12-9-16(14-20(19)29-4-2)21(27)25-17-10-7-15(8-11-17)22-26-18-6-5-13-24-23(18)30-22/h5-14H,3-4H2,1-2H3,(H,25,27)
• InChI Key: SWNRWLUNARRRAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4)OCC
• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol

Description

“3,4-diethoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide” is a compound that has recently attracted attention from researchers due to its potential in various fields of research and industry. It is a novel 2-pyridyl, 4-morpholinyl substituted thiazolo [5,4- b ]pyridine analogue.

Synthesis Analysis

The synthesis of these thiazolo [5,4- b ]pyridines was efficiently prepared in seven steps from commercially available substances in moderate to good yields.

Molecular Structure Analysis

The molecular formula of the compound is C23H21N3O3S and the molecular weight is 419.5.

Chemical Reactions Analysis

The compound was characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Physical And Chemical Properties Analysis

The compound has a melting point of 236–238 °C (DMF/AcOH). The 1 H NMR (400 MHz, DMSO- d 6) values are δ 7.49-7.55 (m, 3H, arom.), 7.63 (d, 2H, J = 6.8 Hz, arom.), 7.88 (s, 1H, CH), 12.94 (br.s, 1H, NH). The 13 C NMR (100 MHz, DMSO- d 6) values are δ 119.3, 121.6, 127.9, 129.9, 130.4, 136.5, 143.6, 145.7, 151.4, 166.3, 168.7.

Scientific Research Applications

Antioxidant Properties

Thiazolo[4,5-b]pyridines exhibit antioxidant activity, making them relevant in the context of oxidative stress and cellular damage. .

Antimicrobial Activity

Several novel thiazolo[4,5-b]pyridines have been identified as potent antimicrobial agents. They demonstrate efficacy against bacteria, fungi, and other pathogens. .

Herbicidal Effects

Thiazolo[4,5-b]pyridines have been investigated for herbicidal activity. .

Anti-inflammatory Potential

Certain thiazolo[4,5-b]pyridines exhibit anti-inflammatory effects. .

Antifungal Properties

Thiazolo[4,5-b]pyridines have demonstrated antifungal activity against various fungal strains. .

Antitumor Activity

Researchers have identified thiazolo[4,5-b]pyridines with antitumor properties. .

Histamine H3 Receptor Antagonism

Some thiazolo[4,5-b]pyridines have been reported as histamine H3 receptor antagonists. .

Mechanism of Action

Target of Action

Thiazolo[4,5-b]pyridines, a class of compounds to which it belongs, have been reported to possess a broad spectrum of pharmacological activities . They have been identified and developed in recent years exhibiting high antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . Some representatives of this class have also been reported as histamine H3 receptor antagonists .

Mode of Action

It is known that thiazolo[4,5-b]pyridines interact with a wide range of receptor targets , which may be crucial for their multifaceted pharmacological effects .

Biochemical Pathways

Thiazolo[4,5-b]pyridines are known to interact with a wide range of receptor targets , which suggests that they may affect multiple biochemical pathways.

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit a broad spectrum of pharmacological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities .

Action Environment

The efficacy of similar compounds may be influenced by factors such as ph, temperature, and the presence of other molecules .